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Compound of Interest

Compound Name: Tyrosinase-IN-4

Cat. No.: B11846691 Get Quote

Essential Safety and Handling Guide for Tyrosinase-
IN-4
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tyrosinase-IN-4. As the specific toxicological

properties of Tyrosinase-IN-4 have not been fully determined, this guidance is based on best

practices for handling novel research chemicals and data from a structurally related compound,

Tyrosinase-IN-17.

Hazard Assessment and Personal Protective Equipment
(PPE)
While Tyrosinase-IN-4 is a potent inhibitor of the tyrosinase enzyme, its specific health

hazards are not yet fully characterized.[1] A safety data sheet for a similar compound,

Tyrosinase-IN-17, indicates potential hazards such as acute oral toxicity and acute and chronic

aquatic toxicity.[2] Therefore, it is imperative to handle Tyrosinase-IN-4 with caution, assuming

it may have similar properties.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.[2]

Protects eyes from splashes or

aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[2][3][4]

Prevents skin contact. Gloves

should be inspected before

use and disposed of properly.

[5]

Body Protection Laboratory coat.[3][4]
Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[3][4] A

suitable respirator may be

necessary if there is a risk of

generating dust or aerosols.[2]

Minimizes inhalation exposure.

Always inspect PPE for damage before use and follow proper removal techniques to avoid

contamination.[5][6]

Operational Plan: Safe Handling and Storage
Adherence to strict operational protocols is essential to ensure safety and maintain the integrity

of the compound.

Handling Procedures:

Engineering Controls: Handle Tyrosinase-IN-4 in a well-ventilated laboratory, preferably

within a chemical fume hood, to minimize inhalation risks.[3][4] Ensure safety showers and

eyewash stations are readily accessible.[4]

Avoidance of Exposure: Avoid direct contact with skin, eyes, and clothing.[7] Do not ingest or

inhale the compound.[7] Avoid the formation of dust and aerosols.[2]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[6] Wash hands thoroughly

after handling the compound.[6]
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Storage Procedures:

Container: Keep the container tightly sealed and properly labeled.[8]

Conditions: Store in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[2] Recommended storage temperatures are -20°C for the powder form and -80°C

when in solvent.[2]

Incompatibilities: Avoid storage with strong acids/alkalis and strong oxidizing/reducing

agents.[2]

Disposal Plan
Proper disposal of Tyrosinase-IN-4 and its containers is crucial to prevent environmental

contamination, given the potential for aquatic toxicity.[2]

Waste Disposal:

Chemical Waste: Dispose of Tyrosinase-IN-4 as hazardous chemical waste in accordance

with local, state, and federal regulations.[3] Do not dispose of it down the drain.[8]

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, pipette tips, and containers, should also be treated as hazardous waste and

disposed of accordingly.

Spill Cleanup: In case of a spill, use appropriate personal protective equipment.[8] Absorb

spills with an inert material and place it in a sealed container for disposal.[2][8]

Experimental Workflow for Handling Tyrosinase-IN-4
The following diagram illustrates the standard operating procedure for safely handling

Tyrosinase-IN-4 from receipt to disposal.
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Caption: Workflow for Safe Handling of Tyrosinase-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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